Cas no 6105-18-6 (3,4-dimethyl-N-(4-sulfamoylbenzyl)benzamide)
6105-18-6 structure
Product Name:3,4-dimethyl-N-(4-sulfamoylbenzyl)benzamide
CAS No:6105-18-6
MF:C16H18N2O3S
MW:318.390722751617
CID:1624674
PubChem ID:759574
Update Time:2025-04-21
3,4-dimethyl-N-(4-sulfamoylbenzyl)benzamide Chemical and Physical Properties
Names and Identifiers
-
- 3,4-dimethyl-N-(4-sulfamoylbenzyl)benzamide
- benzamide, N-[[4-(aminosulfonyl)phenyl]methyl]-3,4-dimethyl-
- SR-01000434962
- CB14778
- 6105-18-6
- EU-0038438
- N-[4-(aminosulfonyl)benzyl]-3,4-dimethylbenzamide
- CBMicro_011320
- SMSF0014031
- Oprea1_052359
- BIM-0011513.P001
- SR-01000434962-1
- N~1~-[4-(AMINOSULFONYL)BENZYL]-3,4-DIMETHYLBENZAMIDE
- DTXSID50976544
- AKOS001615320
- STK417363
- 3,4-dimethyl-N-[(4-sulfamoylphenyl)methyl]benzamide
-
- Inchi: 1S/C16H18N2O3S/c1-11-3-6-14(9-12(11)2)16(19)18-10-13-4-7-15(8-5-13)22(17,20)21/h3-9H,10H2,1-2H3,(H,18,19)(H2,17,20,21)
- InChI Key: AGOCSKKCACEIKU-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1)CNC(C1C=CC(C)=C(C)C=1)=O)(N)(=O)=O
Computed Properties
- Exact Mass: 318.10394
- Monoisotopic Mass: 318.10381361g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 478
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 97.6Ų
Experimental Properties
- PSA: 89.26
3,4-dimethyl-N-(4-sulfamoylbenzyl)benzamide Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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